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Introduction
The whole-cell patch-clamp technique is a powerful electrophysiological method used to study

the electrical properties of individual cells, particularly the function of ion channels.[1][2] This

technique allows for the measurement of ionic currents flowing across the entire cell

membrane, providing invaluable insights into cellular physiology and pharmacology. In drug

development, whole-cell patch-clamp assays are the gold standard for assessing the effects of

compounds on ion channels, which are critical drug targets for a wide range of diseases,

including cardiac arrhythmias, epilepsy, and cystic fibrosis.[2][3]

These application notes provide a comprehensive overview and a detailed protocol for

performing whole-cell patch-clamp experiments in a cell-based assay format, intended for

researchers, scientists, and drug development professionals.

Principle of the Technique
The whole-cell patch-clamp configuration is achieved by forming a high-resistance (gigaohm)

seal between a glass micropipette and the cell membrane.[1][4] Subsequent rupture of the

membrane patch under the pipette tip provides low-resistance electrical access to the cell's

interior.[1] This allows the experimenter to control the cell's membrane potential (voltage
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clamp) and measure the resulting ionic currents, or to control the injected current (current

clamp) and measure the changes in membrane potential.[5]

Applications in Cell-Based Assays
Drug Discovery and Development: Screening and characterization of compounds that

modulate ion channel activity.[4]

Safety Pharmacology: Assessing the potential for drug candidates to cause adverse effects

by interacting with critical ion channels, such as the hERG potassium channel.[4]

Disease Modeling: Studying the functional consequences of ion channel mutations

(channelopathies).[3]

Basic Research: Investigating the fundamental properties of ion channels and their roles in

cellular signaling.

Experimental Protocol: Whole-Cell Voltage-Clamp
Recording
This protocol outlines the steps for recording voltage-gated sodium channel currents in a

cultured mammalian cell line (e.g., HEK293 cells) transiently or stably expressing the channel

of interest.

Materials and Reagents:

Cell Culture: Cultured cells expressing the ion channel of interest, plated on glass coverslips.

Solutions:

Extracellular (Bath) Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10

Glucose. Adjust pH to 7.4 with NaOH.

Intracellular (Pipette) Solution (in mM): 140 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES, 4 ATP-

Mg. Adjust pH to 7.2 with KOH.

Equipment:
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Inverted microscope

Patch-clamp amplifier and digitizer

Micromanipulator

Perfusion system

Vibration isolation table

Faraday cage

Pipette puller and polisher

Data acquisition and analysis software

Procedure:

Preparation:

1. Turn on all equipment and allow it to warm up.

2. Start the perfusion of the recording chamber with extracellular solution at a rate of 1-2

mL/min.[6]

3. Place a coverslip with adherent cells into the recording chamber on the microscope stage.

4. Pull a borosilicate glass capillary to create a micropipette with a resistance of 3-7 MΩ

when filled with the intracellular solution.[7]

5. Fill the micropipette with filtered intracellular solution, ensuring no air bubbles are trapped

at the tip.[8]

Obtaining a Gigaohm Seal:

1. Mount the filled pipette onto the pipette holder of the micromanipulator.

2. Apply slight positive pressure to the pipette to keep the tip clean as it is lowered into the

bath.[6]
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3. In the amplifier software, set the mode to voltage-clamp and apply a test pulse (e.g., 10

mV) to monitor pipette resistance.[6]

4. Carefully lower the pipette tip and approach a healthy-looking, isolated cell.

5. Gently touch the pipette tip to the cell membrane.

6. Release the positive pressure. A high-resistance seal (≥ 1 GΩ), known as a "gigaseal,"

should form spontaneously or with gentle suction.[9] The formation of a gigaseal is

observed as a significant increase in the measured resistance.

Establishing the Whole-Cell Configuration:

1. Once a stable gigaseal is formed, apply a brief pulse of suction to rupture the cell

membrane patch under the pipette tip.[10]

2. Successful entry into the whole-cell mode is indicated by a sudden increase in the

capacitive transients in response to the test pulse.

3. Compensate for the cell capacitance and series resistance using the amplifier controls.

Data Acquisition:

1. Switch to the appropriate voltage-clamp protocol for the ion channel of interest. For a

voltage-gated sodium channel, this would typically involve holding the membrane potential

at a hyperpolarized level (e.g., -100 mV) and then applying a series of depolarizing voltage

steps (e.g., from -80 mV to +60 mV in 10 mV increments).

2. Record the resulting ionic currents.

3. To test the effect of a compound, perfuse the chamber with the extracellular solution

containing the compound at the desired concentration and repeat the voltage-clamp
protocol.

Data Presentation
Quantitative data from patch-clamp experiments are often presented in tables to summarize

key parameters such as the half-maximal inhibitory concentration (IC₅₀) or changes in channel
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gating properties.

Table 1: Effect of a Test Compound on Voltage-Gated Sodium Channel Currents

Parameter Control
Test Compound (10
µM)

% Change

Peak Current (pA) -2500 ± 200 -1250 ± 150 -50%

Voltage of Half-

Maximal Activation

(V₅₀, mV)

-30.5 ± 1.2 -30.8 ± 1.5 -1%

Voltage of Half-

Maximal Inactivation

(V₅₀, mV)

-75.2 ± 2.1 -85.5 ± 2.3 -13.7%

Data are presented as mean ± standard error of the mean (n=8 cells).

Visualizations
Diagram 1: Whole-Cell Patch-Clamp Experimental Workflow
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Caption: Workflow for a whole-cell patch-clamp experiment.
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Diagram 2: Principle of Voltage Clamp

Voltage Clamp System Logic
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(Set by user)

Cell

Membrane Potential (Vm)

Amplifier compares Vm to Vc.
If Vm ≠ Vc, it injects current (I_inj)

to force Vm = Vc.
Measured I_inj = -I_membrane

Click to download full resolution via product page

Caption: Principle of the voltage-clamp feedback mechanism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15691544?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

